Cas no 89332-57-0 (2(3H)-Oxazolone, 3-(oxoacetyl)-)

• Product Name: 2(3H)-Oxazolone, 3-(oxoacetyl)-
• CAS No: 89332-57-0
• MF: C₅H₃NO₄
• MW: 141.081621408463
• CID: 603985
• PubChem ID: 71323656
• Update Time: 2025-04-19

2(3H)-Oxazolone, 3-(oxoacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone, 3-(oxoacetyl)-
• 2-oxo-2-(2-oxo-1,3-oxazol-3-yl)acetaldehyde
• Oxo(2-oxo-1,3-oxazol-3(2H)-yl)acetaldehyde
• 89332-57-0
• DTXSID30753214

• Inchi： 1S/C5H3NO4/c7-3-4(8)6-1-2-10-5(6)9/h1-3H
• InChI Key： JGCUSXNBONXKBT-UHFFFAOYSA-N
• SMILES： O1C=CN(C(C=O)=O)C1=O

Computed Properties

• Exact Mass: 141.00620758g/mol
• Monoisotopic Mass: 141.00620758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.7Ų